Cas no 6705-27-7 (3-pyrazin-2-ylprop-2-enoic acid)

• Product Name: 3-pyrazin-2-ylprop-2-enoic acid
• CAS No: 6705-27-7
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 965302
• PubChem ID: 5383959
• Update Time: 2025-05-22

3-pyrazin-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-pyrazin-2-ylprop-2-enoic Acid
• (2E)-3-(pyrazin-2-yl)prop-2-enoic acid
• (2E)-3-pyrazin-2-ylprop-2-enoic acid
• AC1NTMB7
• AC1Q71J7
• MolPort-016-633-910
• NSC202634
• NSC-202634
• SBB072995
• 3-pyrazin-2-ylprop-2-enoic acid
• AKOS009861348
• CS-0109600
• 3-(pyrazin-2-yl)acrylicacid
• AKOS023502373
• AS-65446
• W18616
• Z445220894
• DTXSID90419465
• (e)-3-(pyrazin-2-yl)acrylic acid
• 6705-27-7
• 3-(pyrazin-2-yl)acrylic acid
• 123530-66-5
• 3-(Pyrazin-2-yl)prop-2-enoic acid
• EN300-1457076
• 2-Propenoic acid, 3-pyrazinyl-, (E)- (9CI)
• MFCD12197060
• EN300-44048
• (2E)-3-pyrazin-2-ylacrylic acid

• Inchi： 1S/C7H6N2O2/c10-7(11)2-1-6-5-8-3-4-9-6/h1-5H,(H,10,11)/b2-1+
• InChI Key： FQBJLSSHYOOFSG-OWOJBTEDSA-N
• SMILES： OC(/C=C/C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• LogP: 0.57440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-pyrazin-2-ylprop-2-enoic acid

3-Pyrazin-2-ylprop-2-enoic Acid: A Comprehensive Overview

3-Pyrazin-2-ylprop-2-enoic acid (CAS No. 6705-27-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as pyrazine derivative or propenoic acid derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 3-pyrazin-2-ylprop-2-enoic acid consists of a pyrazine ring fused with a propenoic acid moiety. This combination imparts the compound with both aromatic and conjugated double bond characteristics, making it highly reactive and versatile in various chemical reactions. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

One of the most promising applications of 3-pyrazin-2-ylprop-2-enoic acid lies in its potential as a precursor for bioactive molecules. Researchers have explored its ability to undergo various transformations, such as cyclization and cross-coupling reactions, to yield complex structures with therapeutic potential. For instance, derivatives of this compound have shown anti-inflammatory and antioxidant activities, making them candidates for novel drug development.

In addition to its pharmacological applications, 3-pyrazin-2-ylprop-2-enoic acid has been investigated for its role in material science. Its conjugated system allows for the formation of stable radicals, which are valuable in the development of conductive polymers and organic electronics. Recent advancements in this area have demonstrated the compound's potential in creating high-performance materials for use in flexible electronics and energy storage devices.

The synthesis of 3-pyrazin-2-ylprop-2-enioic acid involves a series of well-defined chemical reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. These methods have been optimized to ensure high yields and purity, making the compound readily available for further research and industrial applications.

From an environmental standpoint, 3-pyrazin-2-yiprop-enioic acid exhibits moderate stability under standard conditions, though it is susceptible to degradation under harsh oxidative conditions. This property is crucial for its safe handling and storage in industrial settings.

Looking ahead, the continued exploration of 3-pyrazin-yiprop-enioic acid is expected to unlock new avenues in both academic research and industrial applications. Its unique chemical properties make it a valuable tool for chemists seeking to design innovative materials and therapeutic agents.